Cas no 610754-27-3 (3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate)

• Product Name: 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate
• CAS No: 610754-27-3
• MF: C₂₆H₂₂O₇
• MW: 446.448688030243
• CID: 5554566
• PubChem ID: 1303906
• Update Time: 2025-08-02

3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate
• Benzoic acid, 3-methoxy-, 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-1-benzopyran-7-yl ester

• Inchi： 1S/C26H22O7/c1-15-24(16-8-11-21(30-3)23(13-16)31-4)25(27)20-10-9-19(14-22(20)32-15)33-26(28)17-6-5-7-18(12-17)29-2/h5-14H,1-4H3
• InChI Key： AWYXKYXKUZJHBC-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC(C)=C(C1=CC=C(OC)C(OC)=C1)C2=O)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 446.13655304g/mol
• Monoisotopic Mass: 446.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 616.8±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate

Exploring the Properties and Applications of 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate (CAS No. 610754-27-3)

3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate (CAS No. 610754-27-3) is a specialized organic compound that has garnered attention in pharmaceutical and materials science research. This chromene-based derivative features a unique molecular structure, combining a methoxy-substituted benzoate group with a dimethoxyphenyl chromenone core. Its structural complexity makes it a subject of interest for researchers exploring novel bioactive molecules and advanced materials.

The compound's chemical properties are defined by its molecular formula C₂₆H₂₂O₇ and a molecular weight of 446.45 g/mol. The presence of multiple methoxy functional groups contributes to its solubility profile, making it moderately soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol, while exhibiting limited solubility in water. This characteristic is particularly valuable in formulation development for pharmaceutical applications.

Recent studies have investigated the potential of 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate in various applications. In medicinal chemistry, researchers are examining its structure-activity relationship for potential therapeutic effects, particularly in areas such as inflammation modulation and oxidative stress reduction. The compound's chromenone scaffold is known to interact with biological targets, making it a promising candidate for further pharmacological evaluation.

In materials science, the extended π-conjugated system of this compound has shown interesting optical properties. Researchers are exploring its potential in organic electronics, particularly as a component in light-emitting materials or as a building block for more complex molecular architectures. The compound's ability to absorb and emit light in specific wavelength ranges makes it relevant for applications in fluorescent probes and sensor technologies.

The synthesis of 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Current research focuses on optimizing synthetic routes to improve yield and reduce environmental impact, aligning with the growing demand for green chemistry approaches in fine chemical production.

From a commercial perspective, the compound (CAS No. 610754-27-3) serves as an important research chemical for pharmaceutical and materials science laboratories. Its availability from specialty chemical suppliers has increased in recent years, reflecting growing research interest. Quality control parameters typically include HPLC purity verification and spectroscopic characterization to ensure batch-to-batch consistency for research applications.

Safety considerations for handling 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material in powder form. Storage conditions typically suggest protection from light and moisture at room temperature to maintain stability.

The future research directions for this compound may include detailed investigations of its biological activity profile, potential derivatization to enhance specific properties, and exploration of its behavior in various solvent systems. As computational chemistry methods advance, molecular modeling studies could provide additional insights into its three-dimensional conformation and potential interaction sites with biological targets or material matrices.

For researchers working with chromene derivatives or methoxy-substituted aromatics, this compound represents an interesting case study in molecular design. Its structural features combine elements known to influence both pharmacological activity and material properties, making it a versatile subject for interdisciplinary research. The growing body of literature on similar compounds suggests that systematic investigation of 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate may yield valuable scientific insights.

In the context of current trends in chemical research, this compound aligns with several important directions: the search for novel bioactive scaffolds, the development of functional organic materials, and the optimization of sustainable synthetic methods. These research areas represent significant focus points in both academic and industrial settings, suggesting that compounds like 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate will continue to be relevant subjects of investigation in the coming years.